(2-((Difluoromethyl)thio)phenyl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
Description
(2-((Difluoromethyl)thio)phenyl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C17H15F5N4OS and its molecular weight is 418.39. The purity is usually 95%.
BenchChem offers high-quality (2-((Difluoromethyl)thio)phenyl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-((Difluoromethyl)thio)phenyl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Pharmacokinetics
Studies on related dipeptidyl peptidase IV inhibitors, such as PF-00734200, have provided insights into their metabolism, excretion, and pharmacokinetics across different species including rats, dogs, and humans. These compounds undergo various metabolic pathways including hydroxylation, amide hydrolysis, and N-dealkylation, which are crucial for understanding their pharmacological efficacy and safety profiles (Sharma et al., 2012).
Antimicrobial Activity
The synthesis and biological evaluation of related compounds have shown promising antimicrobial activity. For instance, derivatives containing the (trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl) moiety have been synthesized and evaluated for their potential as antimicrobial agents, exhibiting significant activity against various bacteria and fungi (Sanjeeva et al., 2022).
Synthesis and Chemical Properties
Research on the synthesis of novel compounds with related structures, such as benzodifuranyl, triazines, and thiazolopyrimidines, has led to the discovery of new anti-inflammatory and analgesic agents. These studies highlight the versatility of such chemical structures in synthesizing compounds with significant biological activities (Abu‐Hashem et al., 2020).
Electrophoresis and Related Substance Determination
The development of analytical methods, such as HPLC, for the determination of related substances in pharmaceutical compounds, demonstrates the importance of these chemical structures in ensuring the quality and purity of drug candidates. Such studies are essential for the regulatory approval process and quality control of pharmaceuticals (Severina et al., 2021).
properties
IUPAC Name |
[2-(difluoromethylsulfanyl)phenyl]-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F5N4OS/c18-16(19)28-12-4-2-1-3-11(12)15(27)26-7-5-25(6-8-26)14-9-13(17(20,21)22)23-10-24-14/h1-4,9-10,16H,5-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTIAISBEUSPBJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)C(=O)C3=CC=CC=C3SC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F5N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-((Difluoromethyl)thio)phenyl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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